Cas no 1505514-27-1 (Taletrectinib (free base))
Taletrectinib (free base) Chemical and Physical Properties
Names and Identifiers
-
- Taletrectinib (free base)
- W4141180YD
- 3-(4-((2R)-2-Aminopropoxy)phenyl)-N-((1R)-1-(3-fluorophenyl)ethyl)imidazo(1,2-b)pyridazin-6-amine
- 3-[4-[(2R)-2-aminopropoxy]phenyl]-N-[(1R)-1-(3-fluorophenyl)ethyl]imidazo[1,2-b]pyridazin-6-amine
- Taletrectinib [INN]
- 3-(4-((R)-2-Aminopropoxy)phenyl)-N-((R)-1-(3-fluorophenyl)ethyl)imidazo[1,2-b]pyridazin-6-amine
- Taletrectinib free base
- EX-A4919
- DS-6051
- AB 106
- WHO 11404
- HY-131003A
- DS-6051a
- AB-106
- Imidazo(1,2-b)pyridazin-6-amine, 3-(4-((2R)-2-aminopropoxy)phenyl)-N-((1R)-1-(3-fluorophenyl)ethyl)-
- AB106
- TALETRECTINIB [WHO-DD]
- 1505514-27-1
- AKOS040756869
- NSC836439
- TS-08915
- NSC-836439
- Taletrectinib [USAN:INN]
- DS6051b
- F78017
- 3-(4-((R)-2-aminopropoxy)phenyl)-N-((R)-1-(3-fluorophenyl)ethyl)imidazo(1,2-b)pyridazin-6-amine
- D12363
- 3-{4-[(2R)-2-aminopropoxy]phenyl}-N-[(1R)-1-(3-fluorophenyl)ethyl]imidazo[1,2-b]pyridazin-6-amine
- UNII-W4141180YD
- 3-{4-[(2R)-2-aminopropoxy]phenyl}-N-[(1R)-1-(3- fluorophenyl)ethyl]imidazo[1,2-b]pyridazin-6-amine
- CHEMBL4650989
- Taletrectinib (USAN/INN)
- Taletrectinib
- SCHEMBL16467983
- DA-78174
- Imidazo[1,2-b]pyridazin-6-amine, 3-[4-[(2R)-2-aminopropoxy]phenyl]-N-[(1R)-1-(3-fluorophenyl)ethyl]-
- CS-0131190
- Taletrectinib [USAN]
-
- MDL: MFCD32708526
- Inchi: 1S/C23H24FN5O/c1-15(25)14-30-20-8-6-17(7-9-20)21-13-26-23-11-10-22(28-29(21)23)27-16(2)18-4-3-5-19(24)12-18/h3-13,15-16H,14,25H2,1-2H3,(H,27,28)/t15-,16-/m1/s1
- InChI Key: HEVHTYMYEMEBPX-HZPDHXFCSA-N
- SMILES: FC1=CC=CC(=C1)[C@@H](C)NC1C=CC2=NC=C(C3C=CC(=CC=3)OC[C@@H](C)N)N2N=1
Computed Properties
- Exact Mass: 405.19648857g/mol
- Monoisotopic Mass: 405.19648857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 532
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 77.5
Taletrectinib (free base) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1091510-50mg |
DS-6051B |
1505514-27-1 | 98% | 50mg |
$380 | 2024-05-24 | |
| eNovation Chemicals LLC | Y1091510-100mg |
DS-6051B |
1505514-27-1 | 98% | 100mg |
$580 | 2024-05-24 | |
| Ambeed | A1229258-1mg |
3-(4-((R)-2-Aminopropoxy)phenyl)-N-((R)-1-(3-fluorophenyl)ethyl)imidazo[1,2-b]pyridazin-6-amine |
1505514-27-1 | 98% | 1mg |
$56.0 | 2024-06-01 | |
| Ambeed | A1229258-5mg |
3-(4-((R)-2-Aminopropoxy)phenyl)-N-((R)-1-(3-fluorophenyl)ethyl)imidazo[1,2-b]pyridazin-6-amine |
1505514-27-1 | 95% | 5mg |
$206.0 | 2025-02-27 | |
| Ambeed | A1229258-10mg |
3-(4-((R)-2-Aminopropoxy)phenyl)-N-((R)-1-(3-fluorophenyl)ethyl)imidazo[1,2-b]pyridazin-6-amine |
1505514-27-1 | 98% | 10mg |
$220.0 | 2024-06-01 | |
| Ambeed | A1229258-25mg |
3-(4-((R)-2-Aminopropoxy)phenyl)-N-((R)-1-(3-fluorophenyl)ethyl)imidazo[1,2-b]pyridazin-6-amine |
1505514-27-1 | 95% | 25mg |
$346.0 | 2025-02-27 | |
| Ambeed | A1229258-50mg |
3-(4-((R)-2-Aminopropoxy)phenyl)-N-((R)-1-(3-fluorophenyl)ethyl)imidazo[1,2-b]pyridazin-6-amine |
1505514-27-1 | 98% | 50mg |
$638.0 | 2024-06-01 | |
| Ambeed | A1229258-100mg |
3-(4-((R)-2-Aminopropoxy)phenyl)-N-((R)-1-(3-fluorophenyl)ethyl)imidazo[1,2-b]pyridazin-6-amine |
1505514-27-1 | 98% | 100mg |
$903.0 | 2024-06-01 | |
| eNovation Chemicals LLC | Y1091510-50mg |
DS-6051B |
1505514-27-1 | 98% | 50mg |
$380 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1091510-100mg |
DS-6051B |
1505514-27-1 | 98% | 100mg |
$580 | 2025-02-21 |
Taletrectinib (free base) Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on Taletrectinib (free base)
Introduction to Taletrectinib (free base) and Its CAS No. 1505514-27-1
Taletrectinib (free base), identified by the Chemical Abstracts Service Number (CAS No.) 1505514-27-1, is a significant compound in the realm of modern pharmaceutical research and development. As a member of the tyrosine kinase inhibitor (TKI) class, it has garnered considerable attention for its potential therapeutic applications, particularly in the treatment of cancers driven by specific genetic mutations. This compound represents a testament to the advancements in targeted therapy, where precision and efficacy are paramount.
The molecular structure of Taletrectinib (free base) is meticulously designed to interact with aberrant kinases that play a pivotal role in tumor progression. By inhibiting these kinases, the compound disrupts critical signaling pathways, thereby impeding cancer cell proliferation and survival. The free base form of Taletrectinib is particularly noteworthy as it offers enhanced solubility and bioavailability, which are essential for optimizing drug delivery and therapeutic outcomes.
In recent years, there has been a surge in research focusing on small molecule inhibitors like Taletrectinib (free base) that target specific oncogenic drivers. One of the most compelling areas of investigation has been its efficacy against tumors harboring *anaplastic lymphoma kinase* (ALK) rearrangements and *rosamelan kinase* (ROS1) fusions. These genetic alterations are often associated with aggressive malignancies, including non-small cell lung cancer (NSCLC), and have posed significant challenges in treatment. The development of Taletrectinib (free base) has provided a promising alternative for patients with these rare but highly refractory conditions.
Current clinical trials have demonstrated encouraging results when Taletrectinib (free base) is administered to patients with advanced NSCLC who have progressed on prior therapies. The compound's ability to selectively inhibit the mutated kinases while minimizing off-target effects has been a key factor in its positive reception. Furthermore, preclinical studies have highlighted its potential in combination therapies, suggesting that Taletrectinib (free base) could be synergistically paired with other agents to enhance therapeutic responses.
The synthesis and characterization of Taletrectinib (free base) have been subjects of extensive scientific inquiry. Researchers have employed sophisticated methodologies to optimize its chemical properties, ensuring that it meets stringent pharmaceutical standards. The use of advanced computational techniques has also played a crucial role in predicting and refining its pharmacokinetic profile. These efforts have not only improved the compound's efficacy but also reduced potential adverse effects, making it a more viable candidate for clinical translation.
One of the most striking features of Taletrectinib (free base) is its ability to cross the blood-brain barrier, a challenge often encountered in central nervous system (CNS) tumors. This property has opened up new avenues for treating cancers that metastasize to the brain, such as glioblastoma. By penetrating this elusive barrier, Taletrectinib (free base) can exert its inhibitory effects on tumor cells within the CNS, offering hope for patients who previously had limited treatment options.
The future prospects of Taletrectinib (free base) are further illuminated by ongoing research into its mechanisms of action and resistance profiles. Understanding how the compound interacts with target kinases at a molecular level has provided valuable insights into potential resistance mechanisms. This knowledge is crucial for developing strategies to overcome resistance and extend the therapeutic window of the drug. Additionally, investigations into biomarkers that can predict response to Taletrectinib (free base) are underway, which could facilitate more personalized treatment approaches.
Regulatory agencies have taken note of the promising data surrounding Taletrectinib (free base) and are actively reviewing its suitability for approval in various oncological indications. The rigorous testing protocols that have been implemented ensure that patients receive only safe and effective treatments. As more clinical data becomes available, it is expected that Taletrectinib (free base) will gain broader acceptance as a cornerstone therapy for certain cancer types.
The impact of compounds like Taletrectinib (free base) extends beyond their immediate therapeutic benefits. They serve as vital tools for researchers studying cancer biology and drug development methodologies. By providing insights into how targeted therapies can be optimized, these compounds pave the way for future innovations in oncology. The collaborative efforts between academic institutions, biotechnology firms, and pharmaceutical companies are instrumental in translating laboratory discoveries into tangible medical advancements.
In conclusion,Taletrectinib (free base) stands as a beacon of progress in targeted cancer therapy. With its unique properties and promising clinical results,1505514-27-1 continues to captivate researchers worldwide,offering hope for patients suffering from challenging malignancies,especially those with ALK or ROS1 rearrangements,and contributing significantly to our understanding of cancer biology at a molecular level,ensuring that future treatments will be even more effective,personalized,and ultimately life-saving.
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